Cas no 6018-94-6 (Nickel(II) oxalate dihydrate)

• Product Name: Nickel(II) oxalate dihydrate
• CAS No: 6018-94-6
• MF: C₂H₄NiO₆
• MW: 182.742962837219
• MDL: MFCD00167155
• CID: 85517
• PubChem ID: 24870097
• Update Time: 2025-04-18

Nickel(II) oxalate dihydrate Chemical and Physical Properties

Names and Identifiers

• Nickel(II) oxalate dihydrate
• NICKEL OXALATE DIHYDRATE
• Diaquaoxalato nickel
• NICKEL(2+) DIHYDRATE OXALATE
• E75896
• Nickel, [ethanedioato(2-)-kappaO1,kappaO2]-, hydrate (1:2)
• nickel(2+);oxalate;dihydrate
• 3-CARBETHOXYTHIAZOLIDINE-4-CARBOXYLICACID
• 6018-94-6
• DTXSID401319216
• AKOS015855363
• 117205-02-4
• VNYOIRCILMCTHO-UHFFFAOYSA-L
• nickel(2+) dihydrate oxalate ion
• Nickel, [ethanedioato(2-)-I masculineO1,I masculineO2]-, hydrate (1:2)

• MDL： MFCD00167155
• Inchi： 1S/C2H2O4.Ni.2H2O/c3-1(4)2(5)6;;;/h(H,3,4)(H,5,6);;2*1H2/q;+2;;/p-2
• InChI Key： VNYOIRCILMCTHO-UHFFFAOYSA-L
• SMILES： [Ni+2].[O-]C(C(=O)[O-])=O.O.O

Computed Properties

• Exact Mass: 181.93602
• Monoisotopic Mass: 181.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 60.5
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 82.3A^2

Experimental Properties

• Color/Form: Pale green crystals
• Density: Not available
• Melting Point: Not available
• Boiling Point: 365.1 °C at 760 mmHg
• Flash Point: 188.8 °C
• Water Partition Coefficient: Soluble in acids. Insoluble in water
• PSA: 143.26
• LogP: -3.64240
• Solubility: Not determined
• Merck: 14,6514
• Vapor Pressure: Not available

Nickel(II) oxalate dihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302+H312,H317,H350i,H372,H410
• Warning Statement： P201,P273,P280,P308+P313,P501
• Hazardous Material transportation number：UN3288
• WGK Germany：3
• Hazard Category Code： R49;R21/22;R43;R48/23;R50/53
• Safety Instruction： S53;S36/37;S45;S60;S61
• Hazardous Material Identification：
• Risk Phrases：21/22-20/21/22
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds